Cas no 1849244-58-1 (2-[Butyl(methyl)amino]cyclobutan-1-ol)

• Product Name: 2-[Butyl(methyl)amino]cyclobutan-1-ol
• CAS No: 1849244-58-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5606966
• PubChem ID: 131221175
• Update Time: 2025-08-05

2-[Butyl(methyl)amino]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[Butyl(methyl)amino]cyclobutan-1-ol
• 1849244-58-1
• EN300-843081

• Inchi： 1S/C9H19NO/c1-3-4-7-10(2)8-5-6-9(8)11/h8-9,11H,3-7H2,1-2H3
• InChI Key： DEFFDPOQDVZAJX-UHFFFAOYSA-N
• SMILES： OC1CCC1N(C)CCCC

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-[Butyl(methyl)amino]cyclobutan-1-ol

Introduction to 2-[Butyl(methyl)amino]cyclobutan-1-ol (CAS No. 1849244-58-1)

2-[Butyl(methyl)amino]cyclobutan-1-ol (CAS No. 1849244-58-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as BMAC, is characterized by its cyclobutyl ring and the presence of a butyl and methyl group attached to an amino functional group. The cyclobutyl ring imparts rigidity and conformational constraints, which can influence the compound's interactions with biological targets.

The synthesis of 2-[Butyl(methyl)amino]cyclobutan-1-ol involves a series of well-defined chemical reactions, including the formation of the cyclobutyl ring and the introduction of the amino functional group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it accessible for further research and development.

In terms of its physical properties, 2-[Butyl(methyl)amino]cyclobutan-1-ol is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's solubility profile makes it suitable for various applications in chemical and pharmaceutical research.

The biological activities of 2-[Butyl(methyl)amino]cyclobutan-1-ol have been the subject of several recent studies. One notable area of research is its potential as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as potassium and sodium channels, which are crucial for maintaining cellular homeostasis. The ability to modulate these channels has implications for treating various neurological disorders, including epilepsy and chronic pain.

In addition to its ion channel modulation properties, 2-[Butyl(methyl)amino]cyclobutan-1-ol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that BMAC may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-[Butyl(methyl)amino]cyclobutan-1-ol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects. However, further studies are needed to optimize its pharmacokinetic profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[Butyl(methyl)amino]cyclobutan-1-ol in various therapeutic applications. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for advancing the compound from preclinical research to clinical practice.

The future prospects for BMAC are promising. Ongoing research aims to explore its potential in combination therapies, where it may enhance the efficacy of existing treatments or reduce side effects. Additionally, efforts are being made to develop more potent analogs through structure-activity relationship (SAR) studies, which could lead to the discovery of even more effective compounds.

In conclusion, 2-[Butyl(methyl)amino]cyclobutan-1-ol (CAS No. 1849244-58-1) is a promising compound with a wide range of potential applications in medicine and pharmaceuticals. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action will emerge, paving the way for innovative therapeutic strategies.